N-(3-ethylbenzo[g][1,3]benzothiazol-2-ylidene)-3-fluorobenzamide

• IUPAC Name: N-(3-ethylbenzo[g][1,3]benzothiazol-2-ylidene)-3-fluorobenzamide
• InChI: InChI=1S/C20H15FN2OS/c1-2-23-17-11-10-13-6-3-4-9-16(13)18(17)25-20(23)22-19(24)14-7-5-8-15(21)12-14/h3-12H,2H2,1H3
• InChI Key: NKAMRABPOXMXAZ-UHFFFAOYSA-N
• Canonical SMILES: CCN1C2=C(C3=CC=CC=C3C=C2)SC1=NC(=O)C4=CC(=CC=C4)F
• Molecular Formula: C20H15FN2OS
• Molecular Weight: 350.4 g/mol
• CAS No.: 865545-41-1

Description

N-(3-ethylbenzo[g][1,3]benzothiazol-2-ylidene)-3-fluorobenzamide is a useful research compound. Its molecular formula is C20H15FN2OS and its molecular weight is 350.41. The purity is usually 95%.
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Scientific Research Applications

Anticancer Activity

Benzothiazole derivatives have been extensively studied for their anticancer properties. The synthesis of benzothiazole acylhydrazones has shown promise as anticancer agents. These compounds exhibit cytotoxic activity against various cancer cell lines, including brain glioma, lung adenocarcinoma, breast adenocarcinoma, and colorectal adenocarcinoma. The study by Osmaniye et al. (2018) highlighted that specific substitutions on the benzothiazole scaffold significantly modulate antitumor properties, demonstrating the potential for tailored therapeutic agents targeting multiple cancer types (Osmaniye et al., 2018).

Antimicrobial Activity

Another significant area of application for benzothiazole derivatives is in the development of antimicrobial agents. Desai et al. (2013) synthesized fluorobenzamide derivatives containing thiazole and thiazolidine, which demonstrated promising antimicrobial activity. These compounds were effective against both gram-positive and gram-negative bacteria, as well as fungi, underscoring the versatility of benzothiazole derivatives in combating a wide range of microbial pathogens (Desai et al., 2013).

Pharmacological Properties

The pharmacological properties of benzothiazole and benzothiazole derivatives have been explored, with several studies focusing on the design, synthesis, and evaluation of these compounds as potential therapeutic agents. For instance, the study on the synthesis of fluorobenzamides containing thiazole and thiazolidine as antimicrobial analogs provides insights into the structure-activity relationship, highlighting the crucial role of the fluorine atom in enhancing antimicrobial activity. This suggests that the specific structural features of "N-(3-ethylbenzo[g][1,3]benzothiazol-2-ylidene)-3-fluorobenzamide" could be pivotal in determining its biological efficacy and application potential (Desai et al., 2013).